Cas no 146198-68-7 (2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Ethyl Ester)

2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Ethyl Ester structure
146198-68-7 structure
Product Name:2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Ethyl Ester
CAS No:146198-68-7
MF:C13H13FO4
MW:252.238327741623
CID:1316184
PubChem ID:2758952
Update Time:2025-04-20

2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • 2-(4-FLUORO-BENZOYL)-3-OXO-BUTYRIC ACID ETHYL ESTER
    • 2-[(4-fluorobenzoyl)amino]acetic Acid
    • AC1Q75YI
    • para-fluorohippurate
    • ethyl 2-(4-fluorobenzoyl)acetoacetate
    • 2-[(4-fluorophenyl)carbonylamino]acetic acid
    • p-fluoro hippuric acid
    • (4-Fluoro-benzoylamino)-acetic acid
    • n-(4-fluorobenzoyl)glycine
    • AC1Q5E7Q
    • ethyl 2-(4-fluorobenzoyl)-3-oxobutanoate
    • N-(4-Fluorbenzoyl)glycin
    • AC1LF8KK
    • 4-fluoro-hippuric acid
    • AGN-PC-00MFUK
    • ST075764
    • 2-(4-fluorobenzamido)acetic acid
    • 4-fluorobenzoylglycine
    • 2-(4-FLUOROBENZOYL)-3-OXO-BUTYRIC ACID ETHYLESTER
    • AKOS MSC-0293
    • SCHEMBL3826655
    • 2-(4-fluorobenzoyl)-3-oxo-butyric acid ethyl ester
    • 146198-68-7
    • DB-187212
    • AKOS004115414
    • 2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Ethyl Ester
    • MDL: MFCD03424801
    • Inchi: 1S/C13H13FO4/c1-3-18-13(17)11(8(2)15)12(16)9-4-6-10(14)7-5-9/h4-7,11H,3H2,1-2H3
    • InChI Key: DFMUUSKTWLWWMV-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C(C(=O)OCC)C(C)=O)=O

Computed Properties

  • Exact Mass: 252.08000
  • Monoisotopic Mass: 252.07978705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.44000
  • LogP: 1.77670

2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Ethyl Ester Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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